molecular formula C10H15NO2S B8652895 2-Isopropyl-5-(methylsulfonyl)aniline

2-Isopropyl-5-(methylsulfonyl)aniline

Cat. No.: B8652895
M. Wt: 213.30 g/mol
InChI Key: SJAKBBHFUDDHHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Isopropyl-5-(methylsulfonyl)aniline is an aromatic amine featuring a methylsulfonyl (-SO₂CH₃) group at the 5-position and an isopropyl (-CH(CH₃)₂) group at the 2-position of the benzene ring. The compound’s synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, with regioselectivity driven by protonation states of functional groups (e.g., amino groups under acidic conditions) .

Properties

Molecular Formula

C10H15NO2S

Molecular Weight

213.30 g/mol

IUPAC Name

5-methylsulfonyl-2-propan-2-ylaniline

InChI

InChI=1S/C10H15NO2S/c1-7(2)9-5-4-8(6-10(9)11)14(3,12)13/h4-7H,11H2,1-3H3

InChI Key

SJAKBBHFUDDHHD-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(C=C(C=C1)S(=O)(=O)C)N

Origin of Product

United States

Comparison with Similar Compounds

Positional Isomers: Meta- vs. Para-Substituted Methylsulfonyl Anilines

Key differences arise when comparing 2-isopropyl-5-(methylsulfonyl)aniline to its positional isomers, such as 3-(methylsulfonyl)aniline and 4-(methylsulfonyl)aniline :

Property 2-Isopropyl-5-(methylsulfonyl)aniline 4-(Methylsulfonyl)aniline Derivatives 3-(Methylsulfonyl)aniline Derivatives
Synthetic Accessibility Requires regioselective coupling (e.g., Pd catalysis) Easier synthesis due to para-directing effects of -SO₂CH₃ Moderate reactivity; meta-directing groups complicate regioselectivity
Biological Activity Limited data; potential COX-2 modulation inferred from analogs High anti-inflammatory activity (e.g., COX-2 selectivity in 4-substituted NSAID hybrids) Reduced activity compared to para isomers
Reactivity Steric hindrance from isopropyl group may slow nucleophilic attacks Protonation of -NH₂ enhances ortho reactivity in related compounds Meta-substitution less favorable for nucleophilic additions

Key Findings :

  • 4-(Methylsulfonyl)aniline derivatives exhibit superior anti-inflammatory activity in vivo, with compounds like 11–14 () outperforming diclofenac sodium in reducing paw edema in rats .
  • 3-(Methylsulfonyl)aniline analogs show lower reactivity in nucleophilic addition reactions due to electronic deactivation at the meta position .

Substituent Variations: Methylsulfonyl vs. Isopropylsulfonyl Groups

Replacing the methylsulfonyl group with bulkier substituents alters physicochemical properties:

Compound Solubility Profile Synthetic Yield Pharmacological Relevance
2-Isopropyl-5-(methylsulfonyl)aniline Moderate solubility in polar aprotic solvents (e.g., DCM/EtOAc) ~78% (Pd-catalyzed routes) Underexplored; structural analogs suggest COX-2 potential
2-(Isopropylsulfonyl)aniline (TCI Chemicals) Lower solubility due to larger -SO₂CH(CH₃)₂ group Not reported Used in niche synthetic applications (e.g., cross-coupling)

Key Findings :

  • Bulkier sulfonyl groups (e.g., isopropyl) reduce solubility and may hinder biological membrane permeability .
  • Methylsulfonyl derivatives are preferred in drug design for balanced lipophilicity and electronic effects .

Pharmacological Activity: Role of Substitution Patterns

highlights the critical role of 4-(methylsulfonyl)aniline as a COX-2 pharmacophore in NSAID hybrids. For example:

  • Compound 14 (4-(methylsulfonyl)aniline-naproxen hybrid) showed sustained anti-inflammatory effects over 300 minutes .
  • Structural analogs with sulfonyl groups at non-canonical positions (e.g., 5- or 3-) remain unvalidated for COX-2 selectivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.